3-((2,5-Dimethoxyphenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile

• IUPAC Name: (2Z)-2-[(2,5-dimethoxyanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
• InChI: InChI=1S/C16H20N2O3/c1-16(2,3)15(19)11(9-17)10-18-13-8-12(20-4)6-7-14(13)21-5/h6-8,10,18H,1-5H3/b11-10-
• InChI Key: MFBYTFIUHMHGDI-KHPPLWFESA-N
• Canonical SMILES: CC(C)(C)C(=O)C(=CNC1=C(C=CC(=C1)OC)OC)C#N
• Isomeric SMILES: CC(C)(C)C(=O)/C(=C\NC1=C(C=CC(=C1)OC)OC)/C#N
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

3-((2,5-Dimethoxyphenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile, also known as DAP-5, is a chemical compound that has been studied for its potential use in scientific research. It is a nitrile derivative of a naturally occurring compound called tryptamine, which is found in many plants and animals. DAP-5 has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is still being studied.

Scientific Research Applications

• Quantum Chemical Properties : A study by Irfan et al. (2015) focused on the electro-optical and charge-transport properties of a similar compound, trans-3-(3,4-dimethoxyphenyl)-2-(4-nitrophenyl)prop-2-enenitrile (DMNPN), using quantum chemical methods. They found this compound to be an efficient hole-transport material, which could have implications for its use in electronic and photonic devices (Irfan et al., 2015).

• Synthesis of Heterocyclic Systems : Selič et al. (1997) explored the use of related compounds in the synthesis of various heterocyclic systems, including pyrido-pyrimidin-4-ones and benzopyran-2-ones. These compounds play a crucial role in the preparation of complex organic molecules with potential applications in pharmaceuticals and materials science (Selič, Grdadolnik, & Stanovnik, 1997).

• Crystallographic Studies : Kant et al. (2014) conducted crystallographic and vibrational studies on compounds structurally similar to 3-((2,5-Dimethoxyphenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile. These studies help understand the molecular structure and bonding patterns, which are fundamental in the design of new materials and drugs (Kant, Maiti, Awasthi, & Agarwal, 2014).

• Optical and Photophysical Properties : Khan and Asiri (2017) investigated the optical and photophysical properties of a compound similar to 3-((2,5-Dimethoxyphenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile. Their research is vital for understanding how these compounds interact with light, which has implications for their use in sensing, imaging, and light-emitting applications (Khan & Asiri, 2017).

• Organic Synthesis and Potential Anticancer Properties : Yamali et al. (2017) synthesized a series of compounds including 1-(2,5/3,5-difluorophenyl)-3-(2,3/2,4/2,5/3,4-dimethoxyphenyl)-2-propen-1-ones and evaluated their cytotoxic activities. This research suggests potential applications of these compounds as anticancer agents (Yamali, Ozmen Ozgun, Gul, Sakagami, Kazaz, & Okudaira, 2017).